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Abstract
Benzo[h]quinoline, a heterocyclic aromatic compound, is a molecule of significant interest

across various scientific disciplines, including medicinal chemistry, materials science, and

analytical chemistry. This document provides a comprehensive technical overview of its core

properties, analytical characterization, synthesis protocols, and key applications. Quantitative

data are presented in structured tables for clarity. Detailed experimental methodologies and

graphical representations of workflows and mechanisms are included to support advanced

research and development activities.

Chemical Identity and Physicochemical Properties
Benzo[h]quinoline is a polycyclic aromatic hydrocarbon in which a benzene ring is fused to

the 'h' side of a quinoline molecule. Its unique structure imparts notable chemical and physical

properties.

CAS Number: 230-27-3[1][2][3]

Synonyms: 4-Azaphenanthrene, 7,8-Benzoquinoline, α-Naphthoquinoline[1]
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The fundamental structural and molecular characteristics of Benzo[h]quinoline are

summarized below.

Property Value Source

Molecular Formula C₁₃H₉N [2]

Molecular Weight 179.22 g/mol [1][2]

Canonical SMILES
C1=CC=C2C(=C1)C=CC3=C2

N=CC=C3
[4]

InChI Key
WZJYKHNJTSNBHV-

UHFFFAOYSA-N
[5]

Appearance
White to light yellow crystalline

powder
[1][6]

Physical and Thermodynamic Properties
Key physical and thermodynamic data are crucial for experimental design and application

development.
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Property Value Unit Source

Melting Point 48 - 54 °C [1]

Boiling Point 338 - 340.8 °C [1][5][7]

Flash Point 113 - 155.9 °C [2][4][7]

Density ~1.2 g/cm³ [7]

Water Solubility (logS) -4.85 mol/L [8]

Octanol/Water

Partition Coeff. (logP)
3.388 - 3.43 [5][8]

Enthalpy of Fusion

(ΔfusH)
14.10 kJ/mol [8]

Enthalpy of

Sublimation (ΔsubH°)
80.80 - 90.20 kJ/mol [8]

Ionization Energy 8.04 - 8.30 eV [8]

Solubility Profile
Benzo[h]quinoline exhibits varied solubility depending on the solvent's polarity. A derivative,

Benzo[h]quinoline-5,6-dione, shows good solubility in polar aprotic solvents like DMSO and

DMF.[9] 10-Hydroxybenzo[h]quinoline is reported to be soluble in acetone, chloroform, and

ethyl acetate.[10] Benzo[h]quinoline itself is soluble in methanol.[11]

Spectroscopic and Analytical Data
Analytical characterization is fundamental for structure confirmation and purity assessment.

High-Performance Liquid Chromatography (HPLC) is a preferred method for analysis.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure.

¹H NMR: Data is available and can be used to identify the protons in the aromatic structure.

[14][15][16]
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¹³C NMR: Provides information on the carbon skeleton of the molecule.[14][17][18]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify functional groups. The IR spectrum of Benzo[h]quinoline is

characterized by C-H wagging modes around 800 cm⁻¹.[19] Protonation or ionization affects

the spectrum by decreasing the intensity of these modes and increasing intensities in the 1000

cm⁻¹ to 1800 cm⁻¹ range.[19] The NIST WebBook provides access to its gas-phase IR

spectrum.[3][20][21]

UV-Vis Spectroscopy
UV-Vis spectroscopy reveals information about the electronic transitions within the molecule.

Benzo[h]quinoline and its derivatives are known for their fluorescent properties, making UV-

Vis and fluorescence spectroscopy key analytical tools.[1][22] Studies on 10-

hydroxybenzo[h]quinoline show distinct absorption and emission spectra that are solvent-

dependent.[23][24]

Experimental Protocols: Synthesis Methodologies
The synthesis of the Benzo[h]quinoline core and its derivatives can be achieved through

several methods.

One-Pot Multicomponent Synthesis of Arylated
Tetrahydrobenzo[h]quinoline-3-carbonitrile Derivatives
This protocol outlines an efficient method for synthesizing functionalized Benzo[h]quinoline
derivatives which have shown potential as antidiabetic agents.[25]

Materials:

6-methoxy-3,4-dihydronaphthalen-1(2H)-one (1 mmol)

Ethyl cyanoacetate (1.1 mmol)

Appropriate aromatic aldehydes (1 mmol)

Ammonium acetate (1 mmol)
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n-Butanol (20 ml)

Procedure:

Combine 6-methoxy-3,4-dihydronaphthalen-1(2H)-one, ethyl cyanoacetate, the selected

aldehyde, and ammonium acetate in a 100 ml round-bottomed flask.

Add n-butanol as the solvent.

Reflux the mixture.

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a

DCM:methanol mobile phase.

Upon completion, proceed with product isolation and purification.

Characterize the final compounds using NMR (¹H, ¹³C) and mass spectrometry (EI-MS,

HREI-MS).[25]

Synthesis via Friedländer Condensation
The Friedländer methodology can be employed to introduce Benzo[h]quinoline subunits into

larger molecular architectures. This involves the condensation of an amino aldehyde with a

compound containing an acetyl group. For example, 1-amino-2-naphthalenecarbaldehyde can

be condensed with various acetylaromatics to yield the corresponding Benzo[h]quinoline
derivatives.[26]

General Workflow for Synthesis of Benzo[h]quinoline Derivatives

Synthesis Stage Purification & Analysis

Starting Materials
(e.g., Naphthalenamine, Aldehydes,

Ketones, Malonic Esters)

Reaction Condition
(e.g., One-Pot, Friedländer,

Reflux in Solvent)

Combine Crude Product MixtureYields Purification
(e.g., Column Chromatography,

Recrystallization)

Isolate Pure Benzo[h]quinoline
Derivative

Yields Characterization
(NMR, MS, IR, HPLC)

Confirm Structure
& Purity

Click to download full resolution via product page
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Caption: General workflow for the synthesis and purification of Benzo[h]quinoline derivatives.

Biological Activity and Applications
Benzo[h]quinoline's rigid, planar structure and the presence of a nitrogen atom make it a

versatile scaffold for various applications.

Medicinal Chemistry and Drug Development
Anticancer Potential: The planar aromatic system of Benzo[h]quinoline allows it to

intercalate into DNA, making it a subject of interest in cancer research for its potential as a

therapeutic agent.[1] It has been shown to bind to enzymes like DNA polymerase β and

topoisomerase II.[4]

Antidiabetic Properties: Certain derivatives of tetrahydrobenzo[h]quinoline have

demonstrated potent inhibitory activity against α-amylase and α-glucosidase, key enzymes in

carbohydrate metabolism, suggesting potential for developing new antidiabetic drugs.[25]

Cytotoxicity: The compound exhibits significant cytotoxicity against cancer cells, a property

explored in the development of novel chemotherapeutics.[4]
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Mechanism of Biological Action
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Caption: Biological mechanisms of Benzo[h]quinoline and its derivatives.

Materials Science and Other Applications
Organic Light-Emitting Diodes (OLEDs): The notable fluorescence of Benzo[h]quinoline
makes it a valuable compound in the development of materials for OLEDs.[1]

Fluorescent Probes: Its photophysical properties are utilized in creating fluorescent probes

for biochemical assays.[1] For instance, 10-Hydroxybenzo[h]quinoline is used to detect

boronic acids and as a probe for proteins like human serum albumin.[10]

Coordination Chemistry: It serves as a ligand in the synthesis of complex organometallic

compounds, such as osmium and ruthenium complexes containing N-heterocyclic carbene

ligands.[2]
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Relationship between Properties and Applications
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Caption: Logical diagram linking the properties of Benzo[h]quinoline to its applications.

Safety and Handling
Benzo[h]quinoline is classified as a combustible solid.[2] Standard laboratory safety protocols

should be followed, including the use of personal protective equipment such as eye shields and

gloves. It should be stored in a cool, dark, and well-sealed container.[10]

Disclaimer:This document is intended for informational purposes for a technical audience. All

laboratory work should be conducted by trained professionals in accordance with established

safety guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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